Cas no 666752-97-2 ((3,4-Difluorophenyl)methanethiol)

(3,4-Difluorophenyl)methanethiol structure
666752-97-2 structure
Product Name:(3,4-Difluorophenyl)methanethiol
CAS No:666752-97-2
MF:C7H6F2S
MW:160.184347629547
MDL:MFCD06798020
CID:877025
PubChem ID:2761428
Update Time:2025-10-05

(3,4-Difluorophenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanethiol, 3,4-difluoro- (9CI)
    • (3,4-Difluorophenyl)methanethiol
    • 3,4-DIFLUOROBENZYL MERCAPTAN
    • AKOS005257678
    • 3,4-difluorobenzyl mercaptan, AldrichCPR
    • SCHEMBL4083143
    • A923744
    • DTXSID80375768
    • BENZENEMETHANETHIOL, 3,4-DIFLUORO-
    • MFCD06798020
    • PMVFMBMIMRXHDS-UHFFFAOYSA-N
    • EN300-1085547
    • 666752-97-2
    • GEO-01068
    • CS-0268865
    • DB-274091
    • MDL： MFCD06798020
    • Inchi： 1S/C7H6F2S/c8-6-2-1-5(4-10)3-7(6)9/h1-3,10H,4H2
    • InChI Key： PMVFMBMIMRXHDS-UHFFFAOYSA-N
    • SMILES： SCC1C=CC(=C(C=1)F)F

Computed Properties

  • Exact Mass: 160.016
  • Monoisotopic Mass: 160.016
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 1Ų

Experimental Properties

  • Boiling Point: 201.5±25.0°C at 760 mmHg

(3,4-Difluorophenyl)methanethiol Security Information

(3,4-Difluorophenyl)methanethiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
024361-1g
3,4-Difluorobenzyl mercaptan
 666752-97-2 97%
1g
 ￡85.00 2022-03-01
Fluorochem
024361-5g
3,4-Difluorobenzyl mercaptan
 666752-97-2 97%
5g
 ￡291.00 2022-03-01
Fluorochem
024361-25g
3,4-Difluorobenzyl mercaptan
 666752-97-2 97%
25g
 ￡915.00 2022-03-01
Alichem
A019120900-5g
(3,4-Difluorophenyl)methanethiol
 666752-97-2 95%
5g
 $400.00 2023-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D895829-1g
(3,4-Difluorophenyl)methanethiol
 666752-97-2 ≥95%
1g
 ￥982.80 2022-10-10
TRC
D475860-50mg
(3,4-Difluorophenyl)methanethiol
 666752-97-2
50mg
 $ 50.00 2022-06-05
TRC
D475860-100mg
(3,4-Difluorophenyl)methanethiol
 666752-97-2
100mg
 $ 65.00 2022-06-05
TRC
D475860-500mg
(3,4-Difluorophenyl)methanethiol
 666752-97-2
500mg
 $ 160.00 2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D895829-250mg
(3,4-Difluorophenyl)methanethiol
 666752-97-2 ≥95%
250mg
 ￥491.40 2022-10-10
Ambeed
A146658-250mg
(3,4-Difluorophenyl)methanethiol
 666752-97-2 95%
250mg
 $120.0 2025-04-17

(3,4-Difluorophenyl)methanethiol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:666752-97-2)(3,4-Difluorophenyl)methanethiol
Order Number:A923744
Stock Status:in Stock
Quantity:25g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:37
Price ($):1007.0/337.0
Email:sales@amadischem.com

(3,4-Difluorophenyl)methanethiol Related Literature

Related Categories

666752-97-2 ((3,4-Difluorophenyl)methanethiol) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:666752-97-2)(3,4-Difluorophenyl)methanethiol
A923744
Purity:99%/99%
Quantity:25g/5g
Price ($):1007.0/337.0
Email